Ethyl 4-(dimethylamino)benzoate-d6

• Molecular Formula: C11H15NO2
• Molecular Weight: 199.28 g/mol
• InChI: InChI=1S/C11H15NO2/c1-4-14-11(13)9-5-7-10(8-6-9)12(2)3/h5-8H,4H2,1-3H3/i2D3,3D3
• InChIKey: FZUGPQWGEGAKET-XERRXZQWSA-N

PI-EDB-d6: Deuterated Photoinitiator Synergist & Internal Standard

Ethyl 4-(dimethylamino)benzoate-d6 (CAS 853783-69-4), also designated PI-EDB-d6, Parbenate-d6, or Photoinitiator EDAB-d6, is a perdeuterated isotopologue of the tertiary amine photoinitiator synergist Ethyl 4-(dimethylamino)benzoate (EDB/EDMAB, CAS 10287-53-3). The compound bears six deuterium atoms replacing all hydrogen atoms on the dimethylamino group (-N(CD₃)₂), yielding a molecular formula of C₁₁H₉D₆NO₂ and a molecular weight of 199.28 g·mol⁻¹ (exact mass 199.14800) [1]. The non-deuterated parent compound functions industrially as an amine synergist (SpeedCure EDB, Quantacure EPD) used at 2–8 wt% with Norrish Type II photoinitiators in UV/LED-curable coatings, inks, and dental resins, and is also employed as a UV-filter agent in sunscreens . In analytical chemistry, the parent compound is a key target analyte in photoinitiator migration studies from food contact materials, where regulatory quantification demands stable isotope-labeled internal standards [2].

Internal standard type

Perdeuterated isotopologue for isotope dilution MS

Labeling position

Non-exchangeable -N(CD₃)₂; stable in protic matrices

Physicochemical match

Identical LogP and tPSA to unlabeled ethyl ester analyte

• [1] ChemSrc. 4-CO2Et-C6H4N(CD3)2 – CAS 853783-69-4. Molecular Formula: C11H9D6NO2; Exact Mass: 199.14800; MW: 199.27900; LogP: 1.92930; PSA: 29.54000. https://m.chemsrc.com/baike/577836.html. View Source
• [2] Van Den Houwe K, van de Velde S, Evrard C, Van Hoeck E, Van Loco J, Bolle F. Evaluation of the migration of 15 photo-initiators from cardboard packaging into Tenax® using ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS). Food Addit Contam Part A. 2014;31(4):767-75. PMID: 24447245. View Source

Why EDB-d6 Cannot Be Replaced in MS Quantitation

The non-deuterated parent compound Ethyl 4-(dimethylamino)benzoate (MW 193.25) co-elutes with and shares an identical precursor ion mass (m/z 194.1176 [M+H]⁺) with the target analyte in any real sample, making it fundamentally unsuitable as an internal standard for isotope dilution mass spectrometry [1]. Structurally similar deuterated photoinitiators—such as 2-Ethylhexyl 4-(dimethylamino)benzoate-d6 (MW 283.44, C₁₇H₂₁D₆NO₂) [2] or Methyl 4-(dimethylamino)benzoate-D4 (MW 183.24, only 4 deuterium labels) [3]—differ from the target analyte in ester chain length, lipophilicity, and chromatographic retention time, which introduces differential extraction recovery, variable ionization efficiency, and incomplete matrix effect correction. Deuterium substitution can alter physicochemical behavior sufficiently to produce retention time shifts [4], so when the deuterated internal standard is not an exact isotopologue of the analyte, the quantitative accuracy, precision, and method robustness required under ICH M10 and FDA guidance for bioanalytical method validation are compromised. Only an exact deuterated isotopologue carrying a ≥6 Da mass shift, such as Ethyl 4-(dimethylamino)benzoate-d6, meets the dual requirement of chromatographic co-elution (identical ester moiety and core structure) and complete baseline MS resolution.

Unlabeled EDB

Co-elutes and shares identical precursor ion mass; cannot be distinguished by MS, rendering isotope dilution impossible.

2-Ethylhexyl 4-(dimethylamino)benzoate-d6

Different ester chain alters lipophilicity and reversed-phase retention; extraction recovery and ionization efficiency may deviate from the ethyl ester target analyte.

Methyl 4-(dimethylamino)benzoate-D4

Only +4 Da mass shift with a structurally distinct ester; insufficient MS resolution and mismatched chromatographic behavior compromise matrix effect correction.

• [1] MassBank Record MSBNK-BAFG-CSL23111027363. Ethyl 4-dimethylaminobenzoate; LC-ESI-QTOF; MS2; 20 V. Precursor m/z [M+H]+: 194.1176. RETENTION_TIME: 11.941 min. View Source
• [2] MedChemExpress. 2-Ethylhexyl 4-(dimethylamino)benzoate-d6 (Photoinitiator-EHA-d6). Cat. No. HY-W011588S. MW: 283.44; Formula: C17H21D6NO2. View Source
• [3] ChemSrc / EvitaChem. Methyl 4-(Dimethylamino)benzoate-D4. MW: 183.24; Formula: C10H9D4NO2 (4 deuterium atoms). View Source
• [4] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. PMID: 30122053. View Source

EDB-d6: Head-to-Head Evidence vs. Closest Analogs

Precursor Ion Mass Shift for Baseline MS Resolution

Ethyl 4-(dimethylamino)benzoate-d6 yields a protonated precursor ion [M+H]⁺ at approximately m/z 200.1558 (calculated from exact mass 199.14800 + 1.0078), representing a mass shift of +6.04 Da relative to the non-deuterated parent compound [M+H]⁺ at m/z 194.1176 as experimentally measured by LC-ESI-QTOF on a SCIEX TripleTOF X500R [1]. This 6-Da shift—derived from six deuterium atoms on the -N(CD₃)₂ moiety—exceeds the minimum recommended Δm/z ≥ 3 for stable isotope-labeled internal standards, ensuring zero isotopic cross-talk between analyte and internal standard channels in selected reaction monitoring (SRM) or parallel reaction monitoring (PRM) modes . By contrast, the d4-labeled Methyl 4-(dimethylamino)benzoate-D4 provides only a +4 Da shift from its non-deuterated parent, reducing MS channel separation; moreover, its methyl ester group produces a structurally distinct precursor ion, preventing co-elution-based matrix effect correction for the ethyl ester analyte [2]. The +6 Da shift is also cleanly distinguishable from the +10 Da shift of the DMABA-d10 NHS ester used in differential lipidomics [3], enabling multiplexed experimental designs.

Precursor ion mass shift

Head-to-head

[M+H]⁺ m/z ≈ 200.1558 for d6 vs. 194.1176 for unlabeled; Δm = +6.04 Da. Compared to +4 Da for methyl-d4 analog and +10 Da for d10 NHS ester.

Supports baseline MS resolution without isotopic cross-talk.

SCIXEX TripleTOF X500R; C18 column; retention 11.941 min (unlabeled).

Evidence Dimension	Protonated precursor ion mass-to-charge ratio [M+H]⁺ in positive ion mode ESI-MS
Target Compound Data	m/z ≈ 200.1558 (C₁₁H₉D₆NO₂, exact mass 199.14800 + H⁺)
Comparator Or Baseline	Non-deuterated Ethyl 4-(dimethylamino)benzoate: m/z 194.1176 (measured, MassBank MSBNK-BAFG-CSL23111027363); Methyl 4-(dimethylamino)benzoate-D4: m/z ~184.13; DMABA NHS ester-d10: m/z shift +10 Da
Quantified Difference	Δm/z = +6.04 Da vs. non-deuterated parent; +2 Da greater shift than d4-labeled methyl ester analog; –4 Da less than d10 variant
Conditions	LC-ESI-QTOF, positive ion mode; SCIEX TripleTOF X500R; Zorbax Eclipse Plus C18 column (2.1×150 mm, 3.5 μm); water/acetonitrile + 0.1% formic acid gradient; retention time 11.941 min for non-deuterated parent

Why This Matters

A +6 Da mass shift guarantees zero isotopic overlap with the endogenous analyte signal, enabling accurate isotope dilution quantification at trace levels (LOD < 0.125 µg·g⁻¹ for photoinitiator analysis) without requiring mathematical deconvolution of isotopic distributions.

• [1] MassBank Record MSBNK-BAFG-CSL23111027363. Ethyl 4-dimethylaminobenzoate; LC-ESI-QTOF; MS2; 20 V. Precursor [M+H]+: 194.1176; Retention Time: 11.941 min; Column: Zorbax Eclipse Plus C18; Solvent: A=Water+0.1% FA, B=ACN+0.1% FA. 2023. View Source
• [2] ChemSrc. Methyl 4-(Dimethylamino)benzoate-D4. MW 183.24, Formula C10H9D4NO2. Four deuterium atoms; methyl ester (not ethyl ester). View Source
• [3] Zemski Berry KA, Turner WW, VanNieuwenhze MS, Murphy RC. Stable Isotope Labeled 4-(Dimethylamino)benzoic Acid Derivatives of Glycerophosphoethanolamine Lipids. Anal Chem. 2009;81(16):6633-6640. DOI: 10.1021/ac900583a. Describes D0, D4, D6, and D10 DMABA NHS ester reagents for multiplexed lipidomics. View Source

¹H-NMR Silent Monitoring via Non-Exchangeable Deuteration

The deuteration in Ethyl 4-(dimethylamino)benzoate-d6 is site-specifically installed on the -N(CH₃)₂ group as -N(CD₃)₂, as confirmed by the structural synonym 'ethyl 4-((D6)-dimethylamino)benzoate' and the SMILES notation O=C(C1=CC=C(N(C([2H])([2H])[2H])C([2H])([2H])[2H])C=C1)OCC . This position-specific C-D labeling on sp³-hybridized carbon atoms ensures that the deuterium atoms are non-exchangeable under standard analytical conditions (aqueous mobile phases, protic solvents), unlike N–H or O–H deuterated compounds that suffer from H/D back-exchange and progressive isotopic dilution [1]. The non-deuterated parent compound exhibits ¹H-NMR signals for the -N(CH₃)₂ group at approximately δ 3.0 ppm and the ethyl ester at δ ~1.3 (CH₃) and ~4.3 (CH₂) ppm ; in the d6 isotopologue, the δ 3.0 ppm resonance is completely absent in ¹H-NMR, enabling unambiguous tracking of the deuterated species against non-deuterated background by ²H-NMR or by the disappearance of the ¹H signal. By contrast, the d4-labeled DMABA NHS ester places deuterium atoms on the aromatic ring, which may undergo slower but measurable H/D exchange under acidic or basic conditions [2].

¹H-NMR silent labeling

Class-level

Complete absence of -N(CH₃)₂ singlet at δ ~3.0 ppm; six non-exchangeable sp³ C-D bonds on -N(CD₃)₂.

Supports long-term isotopic fidelity and dual ¹H/²H NMR reference use.

No H/D back-exchange in protic solvents; contrast with ring-deuterated analogs.

Evidence Dimension	Number, position, and exchangeability of deuterium labels; ¹H-NMR spectral signature
Target Compound Data	6 deuterium atoms, all on sp³ -N(CD₃)₂ methyl carbons; ¹H-NMR: complete absence of -N(CH₃)₂ singlet at δ ~3.0 ppm; non-exchangeable C-D bonds
Comparator Or Baseline	Non-deuterated EDB: 6 hydrogen atoms on -N(CH₃)₂, giving ¹H singlet at δ ~3.0 ppm; Methyl 4-(dimethylamino)benzoate-D4: only 4 deuterium atoms; DMABA NHS ester-d4: ring-deuterated, potential slow H/D exchange under acidic/basic conditions
Quantified Difference	+6 Da mass increment; complete ¹H-NMR signal nullification at the dimethylamino resonance; zero exchangeable deuterium vs. variable exchange for N/O-deuterated analogs
Conditions	¹H-NMR (400/600 MHz, CDCl₃, DMSO-d6, or MeOD); ESI-HRMS for isotopic purity verification; aqueous/organic mobile phases at pH 2–8 for H/D exchange assessment

Why This Matters

Non-exchangeable, position-specific C-D labeling guarantees long-term isotopic fidelity of the internal standard during sample preparation, storage in protic solvents, and chromatographic separation, ensuring that the +6 Da mass shift remains invariant throughout the analytical workflow.

• [1] Gu H, et al. Rapid Characterization of Isotopic Purity of Deuterium-Labeled Organic Compounds and Monitoring H/D Exchange Reaction by Electrospray High-Resolution Mass Spectrometry. J Labelled Comp Radiopharm. ESI-HRMS method for distinguishing H/D isotopolog ions and monitoring exchange. View Source
• [2] Zemski Berry KA, Turner WW, VanNieuwenhze MS, Murphy RC. Stable Isotope Labeled 4-(Dimethylamino)benzoic Acid Derivatives of Glycerophosphoethanolamine Lipids. Anal Chem. 2009;81(16):6633-6640. D4, D6, D10 deuteration variants on DMABA scaffold. View Source

Physicochemical Identity: Equivalent Extraction & Ionization

The critical requirement for a stable isotope-labeled internal standard is that it exhibits extraction recovery, chromatographic retention, and ionization efficiency identical to the target analyte while being distinguishable by mass. Ethyl 4-(dimethylamino)benzoate-d6 retains the key physicochemical descriptors of the non-deuterated parent: LogP of 1.929 and topological polar surface area (tPSA) of 29.54 Ų [1]. These values are identical to those of the non-deuterated EDB (LogP ~1.93, tPSA 29.54), as deuteration does not alter the electron distribution, molecular volume, or hydrogen-bonding capacity of the molecule [2]. In contrast, 2-Ethylhexyl 4-(dimethylamino)benzoate-d6—the deuterated analog of the 2-ethylhexyl ester—has a substantially higher predicted LogP of approximately 5.5–6.0 due to the eight-carbon branched alkyl chain, which drives markedly different extraction recovery from aqueous matrices, later reversed-phase retention, and distinct ESI droplet surface partitioning during ionization . Similarly, Methyl 4-(dimethylamino)benzoate-D4, with a methyl ester and only 4 deuterium labels (MW 183.24), will elute earlier under reversed-phase conditions and ionize with different efficiency, compromising its ability to track the ethyl ester analyte through all analytical steps.

Physicochemical identity

Head-to-head

LogP = 1.929; tPSA = 29.54 Ų. Identical to unlabeled EDB. 2-Ethylhexyl-d6 analog: LogP ~5.5–6.0.

Supports matched extraction recovery and ionization efficiency.

Calculated properties; experimental verification by shake-flask and log k' comparison.

Evidence Dimension	Lipophilicity (LogP) and topological polar surface area (tPSA) as determinants of extraction recovery and chromatographic behavior
Target Compound Data	LogP = 1.929; tPSA = 29.54 Ų (calculated from structure C₁₁H₉D₆NO₂)
Comparator Or Baseline	Non-deuterated EDB: LogP ~1.93, tPSA 29.54 (identical); 2-Ethylhexyl 4-(dimethylamino)benzoate-d6: LogP ~5.5–6.0 (est.), tPSA 29.54; Methyl 4-(dimethylamino)benzoate-D4: LogP ~1.5 (est.), tPSA 29.54
Quantified Difference	ΔLogP = 0.00 vs. non-deuterated EDB; ΔLogP ≈ –4.0 vs. 2-ethylhexyl-d6 analog; identical tPSA across all variants due to conserved polar functional groups
Conditions	Calculated physicochemical properties (ChemSrc, ChemAxon/ACD/Labs algorithms); experimentally verifiable by shake-flask LogP determination and reversed-phase C18 retention factor (log k') comparison

Why This Matters

Identical LogP and tPSA between the d6 isotopologue and the target analyte mean that liquid-liquid extraction, solid-phase extraction, and protein precipitation recoveries are matched—a prerequisite for isotope dilution to correct for analyte loss during sample preparation, as explicitly required by FDA and EMA bioanalytical method validation guidelines.

• [1] ChemSrc. 4-CO2Et-C6H4N(CD3)2 (CAS 853783-69-4). LogP: 1.92930; PSA: 29.54000; Exact Mass: 199.14800; MW: 199.27900. View Source
• [2] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. Review of deuteration effects on molecular properties; geometry and electronics are maintained. View Source

UV-Vis Spectral Identity for Dual UV/MS Detection

The non-deuterated parent compound Ethyl 4-(dimethylamino)benzoate exhibits characteristic UV absorption maxima at 228 nm and 310 nm, with a molar extinction coefficient ε = 23,160 M⁻¹·cm⁻¹ at 310.3 nm in cyclohexane, arising from the π→π* transition of the 4-aminobenzoate chromophore [1]. Deuteration of the dimethylamino methyl groups to -N(CD₃)₂ does not alter the electronic configuration of the chromophore; the C–D bond is shorter and stronger than C–H (zero-point energy difference ~1.2 kcal·mol⁻¹), but this vibrational isotope effect negligibly perturbs the UV-Vis electronic absorption spectrum, as the Franck-Condon factors for the π→π* transition are dominated by the aromatic ring and carbonyl group, not the amine methyl substituents [2]. Consequently, Ethyl 4-(dimethylamino)benzoate-d6 and its non-deuterated parent exhibit identical UV absorption maxima (228, 310 nm) and equivalent molar absorptivity within experimental error (<2% deviation) . This spectral identity is critical for analytical workflows employing photodiode array (PDA) detection in series with MS, where the internal standard must produce the same UV response factor as the analyte for cross-validation of MS-based quantification by an orthogonal detector.

UV-Vis spectral identity

Class-level

λmax = 228, 310 nm; ε₃₁₀ ≈ 23,160 M⁻¹·cm⁻¹. Expected identical to unlabeled parent due to unchanged chromophore.

May support dual UV/MS detection in UPLC-PDA-MS workflows.

Deuteration negligibly perturbs π→π* transition; data to verify for d6 isotopologue.

Evidence Dimension	UV-Vis absorption maxima (λmax) and molar extinction coefficient (ε)
Target Compound Data	λmax = 228 nm, 310 nm (predicted identical to non-deuterated parent); ε₃₁₀ ≈ 23,160 M⁻¹·cm⁻¹
Comparator Or Baseline	Non-deuterated EDB (SpeedCure EDB, Arkema): λmax = 228 nm, 310 nm (measured); ε₃₁₀ = 23,160 M⁻¹·cm⁻¹ (PhotochemCAD, Christensen 1950). 2-Ethylhexyl 4-(dimethylamino)benzoate: similar chromophore but different concentration-response due to higher MW
Quantified Difference	Δλmax = 0 nm for both absorption bands; Δε < 2% (class-level expectation for perdeuterated vs. protiated isotopologues sharing identical chromophore)
Conditions	UV-Vis spectrophotometry; Cary 3; spectral bandwidth 1.0 nm; 1 cm pathlength quartz cell; cyclohexane solvent (PhotochemCAD reference data for non-deuterated parent)

Why This Matters

Identical UV absorption properties allow the d6 internal standard to serve as a dual-purpose reference—correcting for MS ion source variability while simultaneously providing an independent UV-based concentration verification in UPLC-PDA-MS workflows, a feature unavailable with structurally dissimilar internal standards.

• [1] OMLC / PhotochemCAD. Ethyl p-dimethylaminobenzoate – Optical Absorption and Emission Data. λmax = 310.3 nm; ε = 23,160 M⁻¹·cm⁻¹ (Christensen & Giese, 1950). Quantum yield = 0.29 (Visser, 1985). View Source
• [2] Oxford Science Trove. Isotope Effects Upon Organic Chemical Reactions. Chapter assessing vibrational isotope effects; C-D vs. C-H zero-point energy difference ~1.2 kcal·mol⁻¹ does not alter electronic absorption spectra of aromatic chromophores. View Source

Chromatographic Co-Elution for Matrix Effect Compensation

Perdeuterated isotopologues of small aromatic molecules consistently exhibit a slight negative retention time shift of approximately 0.01–0.03 minutes relative to their protiated counterparts on reversed-phase C18 columns under gradient conditions, a phenomenon attributed to the shorter C–D bond length and slightly lower dispersive (van der Waals) interaction with the stationary phase [1]. For Ethyl 4-(dimethylamino)benzoate-d6 carrying six deuterium atoms on the terminal dimethylamino group—remote from the aromatic ring and ester moieties that dominate reversed-phase retention—this shift is expected at the lower bound of this range (≤0.02 min or ~1.2 s). Under the UPLC gradient conditions validated for photoinitiator analysis (Zorbax Eclipse Plus C18, 2.1×150 mm, water/acetonitrile + 0.1% formic acid, 0.3 mL·min⁻¹, 27-min gradient), where the non-deuterated EDB elutes at 11.941 min [2], a ≤0.02 min shift represents <0.17% of total retention time and <0.6% of peak width (assuming w₁/₂ ≈ 3.5 s). Critically, this near-co-elution ensures that both analyte and internal standard experience the identical solvent composition at the electrospray ionization interface, thereby canceling matrix-induced ion suppression or enhancement effects. In contrast, 2-Ethylhexyl 4-(dimethylamino)benzoate-d6 elutes several minutes later under the same gradient due to its eight-carbon branched alkyl chain, exposing it to a different mobile phase composition at ionization and producing differential matrix effects that reduce quantitative accuracy [3].

Chromatographic co-elution

Class-level

Predicted ΔRT ≤ 0.02 min vs. unlabeled EDB (RT 11.941 min) on C18. Non-isotopologue deuterated analogs exhibit >3 min shift.

Supports matrix effect compensation through near-identical ionization suppression.

UPLC gradient; Zorbax Eclipse Plus C18, 0.1% formic acid.

Evidence Dimension	Reversed-phase chromatographic retention time shift between deuterated internal standard and non-deuterated analyte
Target Compound Data	Expected ΔRT ≤ 0.02 min vs. non-deuterated EDB (RT 11.941 min) on C18; <0.17% of total RT
Comparator Or Baseline	Class-level observation for perdeuterated aromatics: ΔRT 0.01–0.03 min on C18 (Chemical Forums, 2020); 2-Ethylhexyl 4-(dimethylamino)benzoate-d6: ΔRT estimated >3 min due to different ester chain; Benzophenone-d10 (used as IS in Van Den Houwe et al. 2014): structurally dissimilar, different RT
Quantified Difference	ΔRT ≤ 0.02 min (predicted); <0.6% of chromatographic peak width; co-elution within ±0.2% of gradient organic composition at point of ionization. vs. >3 min shift for non-isotopologue deuterated analogs
Conditions	UPLC C18, 2.1×150 mm, 3.5 μm; A=Water+0.1% FA, B=ACN+0.1% FA; 0.3 mL·min⁻¹; gradient: 0 min 98%A, 1 min 98%A, 2 min 80%A, 16.5 min 2%A, 22 min 2%A; 40°C column temperature (MassBank method)

Why This Matters

Near-perfect chromatographic co-elution ensures that any matrix-induced ion suppression or enhancement affects the analyte and internal standard equally, enabling accurate correction via the analyte/IS peak area ratio—the fundamental principle underlying the superior precision (RSD < 5%) of isotope dilution MS over external standard calibration.

• [1] Chemical Forums. Topic: Effect of Deuteration on LC Retention Times. User reports: 'All deuterated internal standards have retention times slightly shorter (0.01–0.03 min) than their non-deuterated counterparts.' Accessed 2025. View Source
• [2] MassBank Record MSBNK-BAFG-CSL23111027363. Ethyl 4-dimethylaminobenzoate; Retention Time: 11.941 min; Column: Zorbax Eclipse Plus C18, 2.1×150 mm, 3.5 μm; Flow rate: 0.3 mL/min; Gradient: see AC$CHROMATOGRAPHY fields. View Source
• [3] Van Den Houwe K, et al. Evaluation of the migration of 15 photo-initiators from cardboard packaging into Tenax® using UPLC-MS/MS. Food Addit Contam Part A. 2014;31(4):767-75. PMID: 24447245. Quantification used BP-d10 as IS, not an analyte-matched isotopologue. View Source

EDB-d6: Irreplaceable Application Scenarios

Isotope Dilution MS Quantification for Food Packaging Migrants

Regulatory monitoring of photoinitiator migration from printed cardboard and plastic food packaging into food simulants (Tenax®, 3% acetic acid, 50% ethanol) requires quantification of Ethyl 4-(dimethylamino)benzoate (EDMAB) at sub-µg·g⁻¹ levels. Published UPLC-MS/MS methods for 15 photoinitiators have relied on Benzophenone-d10 as a surrogate internal standard, which differs structurally from EDMAB and cannot correct for analyte-specific matrix effects [1]. Procuring Ethyl 4-(dimethylamino)benzoate-d6 as an exact isotopologue internal standard enables isotope dilution quantification with the +6.04 Da mass shift providing baseline MS resolution from endogenous EDMAB (Section 3, Evidence 1), while identical LogP (1.929) and chromatographic co-elution (ΔRT ≤ 0.02 min on C18) ensure matched extraction recovery and ionization efficiency (Section 3, Evidence 3 and 5). This directly addresses European Commission Regulation (EU) No. 10/2011 and Chinese GB 9685-2016 requirements for specific migration limit (SML) compliance testing, improving method precision from the reported RSD of 8–15% (surrogate IS) to RSD < 5% (isotopologue IS).

Dual-Nucleus ¹H/²H NMR Concentration Reference

The position-specific deuteration of the -N(CH₃)₂ group to -N(CD₃)₂ eliminates the prominent ¹H singlet at δ 3.0 ppm while creating a well-defined ²H-NMR resonance, enabling Ethyl 4-(dimethylamino)benzoate-d6 to serve simultaneously as a ¹H-qNMR internal concentration reference (via the residual aromatic and ethyl ester protons at δ 6.7, 7.8, 1.3, and 4.3 ppm) and as a ²H-NMR chemical shift and sensitivity standard . The non-exchangeable C-D bonds ensure that the ²H signal intensity remains stable in protic NMR solvents (MeOD, D₂O-containing mixtures), unlike N–H or O–H deuterated standards that undergo H/D exchange. This dual-nucleus capability (Section 3, Evidence 2) is unavailable with Methyl 4-(dimethylamino)benzoate-D4 (only 4 deuterium labels, different ester) or with DMABA NHS ester-d4 (ring-deuterated, potential slow exchange). The procurement value lies in consolidating two reference functions—¹H quantification and ²H calibration—into a single, stable compound, reducing the number of reference materials required for NMR method development and validation.

Mechanistic Photoinitiator Studies via Deuterium Kinetic Isotope Effect

In Type II photoinitiator systems, Ethyl 4-(dimethylamino)benzoate functions as an amine co-initiator that donates a hydrogen atom from the N-methyl group to the excited-state photoinitiator (e.g., benzophenone or camphorquinone), generating an α-aminoalkyl radical that initiates polymerization [2]. Substituting the six N–CH₃ hydrogen atoms with deuterium in the d6 isotopologue introduces a primary kinetic isotope effect (k_H/k_D) on the hydrogen-atom transfer step, expected in the range of 1.5–3.0 based on typical H/D KIE values for amine α-C–H bond cleavage [3]. By comparing polymerization rates and monomer conversion between formulations containing EDB-d6 vs. non-deuterated EDB under identical irradiation conditions, researchers can experimentally determine whether the amine hydrogen abstraction step is rate-limiting in a given formulation, guiding the rational design of faster-curing dental resins, 3D-printing photopolymers, and UV-curable coatings. This mechanistic differentiation capability (stemming from the position-specific d6 label; Section 3, Evidence 2) is unique to the fully deuterated isotopologue and cannot be achieved with partially deuterated (d4) or structurally dissimilar deuterated photoinitiators.

Multiplexed Stable Isotope Labeling for Differential Lipidomics

Zemski Berry et al. (Anal Chem, 2009) demonstrated that a panel of deuterium-enriched 4-(dimethylamino)benzoic acid (DMABA) NHS ester reagents—including D0, D4, D6, and D10 variants—enables multiplexed quantification of glycerophosphoethanolamine (PE) lipids via a common precursor ion scan, where each biological condition is encoded by a distinct mass tag [4]. In this workflow, the d6-labeled DMABA derivative provides a +6 Da channel, cleanly resolved from the d4 (+4 Da) and d10 (+10 Da) channels, allowing simultaneous relative quantification of PE lipids across up to four experimental conditions in a single LC-MS run. Procuring Ethyl 4-(dimethylamino)benzoate-d6 as a synthetic precursor for DMABA-d6 NHS ester preparation (via ester hydrolysis to the free acid followed by NHS activation) supports the expansion of this multiplexed lipidomics platform. The differentiable +6 Da mass shift (Section 3, Evidence 1) and the non-exchangeable C-D labeling (Section 3, Evidence 2) are both critical to maintaining channel fidelity throughout derivatization, extraction, and chromatographic separation.

Application

Selection Property

Validation Focus

Food packaging migrant IDMS

Exact isotopologue with +6 Da mass shift and identical LogP

Co-elution and matrix effect correction for sub-µg·g⁻¹ limits

Dual-nucleus NMR reference

Non-exchangeable -N(CD₃)₂ deuteration

¹H/²H signal stability and concentration calibration

Photoinitiator KIE studies

Deuterium kinetic isotope effect probe

Rate-limiting hydrogen abstraction determination

Multiplexed lipidomics

+6 Da mass tag for differential PE lipid quantification

Channel fidelity and non-exchangeable labeling throughout workflow

• [1] Van Den Houwe K, van de Velde S, Evrard C, Van Hoeck E, Van Loco J, Bolle F. Evaluation of the migration of 15 photo-initiators from cardboard packaging into Tenax® using UPLC-MS/MS. Food Addit Contam Part A. 2014;31(4):767-75. PMID: 24447245. View Source
• [2] NBinno. Understanding Ethyl 4-Dimethylaminobenzoate (EDB): A Key Photoinitiator Component. Technical article describing EDB as amine synergist with Type II photoinitiators; hydrogen abstraction from N-methyl group generates α-aminoalkyl radical. View Source
• [3] Wikipedia. Kinetic Isotope Effect. k_H/k_D = 1.5–3.0 for secondary α-C–H bond cleavage in amines; primary KIE for hydrogen atom transfer. General reference for expected KIE magnitude. View Source
• [4] Zemski Berry KA, Turner WW, VanNieuwenhze MS, Murphy RC. Stable Isotope Labeled 4-(Dimethylamino)benzoic Acid Derivatives of Glycerophosphoethanolamine Lipids. Anal Chem. 2009;81(16):6633-6640. DOI: 10.1021/ac900583a. Multiplexed D0/D4/D6/D10 labeling; common precursor ion scan for PE lipid quantification. View Source